Cas no 1805292-82-3 (Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805292-82-3
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843840
• Update Time: 2025-06-14

Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H5F5N2O5/c1-20-8(17)5-4(21-9(12,13)14)2-3(6(10)11)15-7(5)16(18)19/h2,6H,1H3
• InChI Key： ZGJZYQJNFANBST-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)=C([N+](=O)[O-])N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Analysis of Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805292-82-3)

The compound Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805292-82-3) is a highly specialized pyridine derivative with significant applications in modern agrochemical and pharmaceutical research. Its unique molecular structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of advanced crop protection agents and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in addressing global challenges such as sustainable agriculture and pest resistance management.

In recent years, the demand for fluorinated pyridine compounds like Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate has surged, driven by their enhanced biological activity and environmental stability. This compound's nitro group contributes to its reactivity, while the trifluoromethoxy moiety improves its lipophilicity, a critical factor in drug design and agrochemical formulations. As the scientific community focuses on green chemistry and reduced environmental impact, this compound's efficient synthesis and applications are gaining attention in peer-reviewed journals and patent literature.

The synthetic pathways for CAS No. 1805292-82-3 often involve multi-step organic reactions, including halogenation, nitration, and esterification processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to optimize its production. Notably, the compound's difluoromethyl group has become a hotspot in medicinal chemistry, as fluorine incorporation frequently enhances metabolic stability and target binding affinity in drug candidates. These properties align with current trends in precision farming and personalized medicine, where efficient, targeted molecules are paramount.

From an industrial perspective, Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate is being investigated for its potential in next-generation herbicides and fungicides. Its mode of action may involve interference with plant enzymatic processes, making it relevant to discussions about food security and climate-resilient crops. Furthermore, the compound's structural motif appears in several patent applications related to disease control in major crops like soybeans and cereals, reflecting the agricultural sector's need for innovative solutions against evolving pathogens.

Quality control of CAS No. 1805292-82-3 requires sophisticated analytical methods such as HPLC-MS and NMR spectroscopy to verify purity and structural integrity. Recent publications highlight its characterization using X-ray crystallography, providing valuable insights into its molecular conformation and intermolecular interactions. These studies contribute to the broader understanding of structure-activity relationships (SAR) in heterocyclic chemistry, a field experiencing rapid growth due to demands for novel bioactive compounds.

Environmental fate studies of Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate are emerging as a critical research area, particularly regarding its biodegradation pathways and ecotoxicological profile. Regulatory agencies worldwide are increasingly scrutinizing fluorinated organic compounds, making this aspect crucial for product development and commercialization strategies. The compound's photostability and soil mobility are being evaluated using advanced computational chemistry models and laboratory simulations, reflecting the industry's shift toward predictive environmental chemistry.

In the context of intellectual property, several synthetic routes to produce Methyl 6-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate have been patented, emphasizing innovations in atom economy and waste reduction. These developments respond to the chemical industry's push for sustainable manufacturing practices. Additionally, the compound's potential synergistic effects with other agrochemical ingredients are being explored, addressing farmer demands for multi-functional formulations that can reduce application frequency and resistance development.

The global market for specialty pyridine derivatives like CAS No. 1805292-82-3 is projected to grow significantly, driven by agricultural innovations and pharmaceutical discoveries. Investment in custom synthesis capabilities and scale-up technologies for such compounds reflects their anticipated commercial importance. As research continues to uncover new applications for this multifunctional heterocycle, its role in addressing contemporary challenges in crop productivity and healthcare solutions will likely expand, making it a compound of enduring scientific and industrial interest.